Cas no 2228671-99-4 (2-(2-methyloxolan-3-yl)cyclopropan-1-amine)
2-(2-methyloxolan-3-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methyloxolan-3-yl)cyclopropan-1-amine
- 2228671-99-4
- EN300-1797698
-
- Inchi: 1S/C8H15NO/c1-5-6(2-3-10-5)7-4-8(7)9/h5-8H,2-4,9H2,1H3
- InChI Key: SRTRVIRIPGKLRX-UHFFFAOYSA-N
- SMILES: O1CCC(C1C)C1CC1N
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 35.2Ų
2-(2-methyloxolan-3-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1797698-0.05g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 0.05g |
$1632.0 | 2023-09-19 | ||
| Enamine | EN300-1797698-0.1g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 0.1g |
$1711.0 | 2023-09-19 | ||
| Enamine | EN300-1797698-0.25g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 0.25g |
$1789.0 | 2023-09-19 | ||
| Enamine | EN300-1797698-0.5g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 0.5g |
$1866.0 | 2023-09-19 | ||
| Enamine | EN300-1797698-1.0g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 1g |
$1944.0 | 2023-05-27 | ||
| Enamine | EN300-1797698-2.5g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 2.5g |
$3809.0 | 2023-09-19 | ||
| Enamine | EN300-1797698-5.0g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 5g |
$5635.0 | 2023-05-27 | ||
| Enamine | EN300-1797698-10.0g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 10g |
$8357.0 | 2023-05-27 | ||
| Enamine | EN300-1797698-1g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 1g |
$1944.0 | 2023-09-19 | ||
| Enamine | EN300-1797698-5g |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine |
2228671-99-4 | 5g |
$5635.0 | 2023-09-19 |
2-(2-methyloxolan-3-yl)cyclopropan-1-amine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(2-methyloxolan-3-yl)cyclopropan-1-amine
Introduction to 2-(2-methyloxolan-3-yl)cyclopropan-1-amine (CAS No. 2228671-99-4)
2-(2-methyloxolan-3-yl)cyclopropan-1-amine, identified by the chemical abstracts service number 2228671-99-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane ring linked to an oxolane moiety and an amine functional group, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of the cyclopropane unit, known for its strain and reactivity, alongside the oxolane (or furan) ring, introduces a fascinating interplay of electronic and steric effects that may influence its interactions with biological targets.
The compound's amine group provides a nucleophilic center, making it a candidate for further derivatization and functionalization. Such modifications are often employed in drug discovery to enhance binding affinity, metabolic stability, or pharmacokinetic properties. The 2-methyloxolan-3-yl substituent adds another layer of complexity, potentially influencing both the solubility and reactivity of the molecule. Understanding these structural features is crucial for rational drug design and optimization.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 2-(2-methyloxolan-3-yl)cyclopropan-1-amine with greater accuracy. These tools allow for the exploration of possible interactions with biological targets, such as enzymes or receptors, by simulating binding affinities and identifying key pharmacophoric elements. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, providing a more holistic view of molecular interactions.
In the context of medicinal chemistry, the cyclopropane ring is particularly noteworthy due to its inherent strain, which can be exploited to enhance reactivity or stabilize certain conformations. This feature has been leveraged in various therapeutic areas, including antiviral and anticancer agents. The oxolane ring, on the other hand, is commonly found in natural products and bioactive molecules, often contributing to favorable pharmacokinetic properties. The combination of these motifs in 2-(2-methyloxolan-3-yl)cyclopropan-1-amine suggests potential applications in developing novel therapeutic entities.
One area where this compound shows promise is in the development of enzyme inhibitors. Enzymes are critical targets in many diseases, and modulating their activity can lead to effective treatments. The unique structural features of 2-(2-methyloxolan-3-yl)cyclopropan-1-amine may allow it to interact with specific enzyme active sites or allosteric pockets in ways that traditional inhibitors do not. This could lead to the discovery of more potent or selective enzyme modulators.
Additionally, the compound's potential as a building block for larger molecules cannot be overlooked. In drug discovery pipelines, small molecules like this one are often used as scaffolds to which additional functional groups are appended. This modular approach allows for rapid diversification of chemical space while maintaining key structural motifs that may contribute to biological activity. The flexibility offered by the amine group and the reactive nature of the cyclopropane ring make 2-(2-methyloxolan-3-yl)cyclopropan-1-amine an attractive candidate for such synthetic endeavors.
The synthesis of this compound also presents interesting challenges and opportunities. The cyclopropane ring can be introduced via various synthetic routes, including cycloadditions or rearrangements, while the oxolane moiety can be constructed through cyclization reactions or from pre-formed precursors. Advances in synthetic methodology have made it possible to construct complex molecules like this one with increasing efficiency and scalability.
In conclusion, 2-(2-methyloxolan-3-yl)cyclopropan-1-amine (CAS No. 2228671-99) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a cyclopropane ring linked to an oxolane substituent via an amine group—offer potential advantages in terms of biological activity and synthetic utility. As computational tools continue to improve and synthetic methodologies evolve,this compound is poised to play a significant role in the development of novel therapeutic agents.
2228671-99-4 (2-(2-methyloxolan-3-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)